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Compound of Interest

Compound Name: Rauvovertine B

Cat. No.: B14746287 Get Quote

Initial investigations to compile a comprehensive technical guide on the spectroscopic data

(NMR, MS) and experimental protocols for Rauvovertine B did not yield specific quantitative

data or detailed experimental methodologies at this time.

While a thorough search was conducted to locate the ¹H NMR, ¹³C NMR, and high-resolution

mass spectrometry (HR-MS) data for Rauvovertine B, along with the associated experimental

protocols, the specific datasets from primary scientific literature could not be retrieved.

Typically, such information is detailed in the original publication reporting the isolation and

structure elucidation of a new natural product.

For researchers, scientists, and drug development professionals seeking this information, the

recommended course of action is to identify the primary research article that first described

Rauvovertine B. This publication would be the authoritative source for:

¹H and ¹³C NMR Spectra: Including chemical shifts (δ), coupling constants (J), and

multiplicities.

Mass Spectrometry Data: Precise mass-to-charge ratio (m/z) from HR-MS, which confirms

the molecular formula.

Detailed Experimental Protocols: Information on the instrumentation used, sample

preparation, and parameters for both NMR and MS data acquisition.
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Below is a generalized workflow that would typically be employed for the spectroscopic

analysis of a novel compound like Rauvovertine B.
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Caption: Generalized workflow for the isolation and structural elucidation of a natural product

using spectroscopic methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b14746287?utm_src=pdf-body
https://www.benchchem.com/product/b14746287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14746287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Further investigation into scientific databases such as Scifinder, Reaxys, and Google Scholar,

referencing the original publication, is advised to obtain the specific data required for in-depth

research and development activities concerning Rauvovertine B.

To cite this document: BenchChem. [Spectroscopic and Experimental Data for Rauvovertine
B: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14746287#spectroscopic-data-nmr-ms-of-
rauvovertine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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